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Compound of Interest

Compound Name: Bromo-PEG2-bromide

Cat. No.: B1667888

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromo-PEG2-bromide is a homobifunctional crosslinker and PEGylating agent widely utilized
in bioconjugation, pharmaceutical research, and the development of Proteolysis Targeting
Chimeras (PROTACS).[1][2] Its structure features a diethylene glycol (PEG2) spacer flanked by
two reactive bromide groups. The bromide serves as an excellent leaving group for nucleophilic
substitution reactions, enabling the covalent linkage of biomolecules.[3][4][5] The hydrophilic
PEG spacer enhances the solubility and can improve the pharmacokinetic properties of the
resulting conjugates.[3][6][7] This document provides detailed guidelines for the proper storage
and handling of Bromo-PEG2-bromide stock solutions to ensure their stability and optimal
performance in experimental settings.

Physicochemical Properties

Property Value Reference
Chemical Formula C6H12Br202 [3]
Molecular Weight 275.97 g/mol [1][6]

CAS Number 31255-10-4 [11[3]14]
Appearance Colorless to light yellow liquid [1]

Purity Typically >98% [3][4]
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Storage and Stability of Stock Solutions

Proper storage is critical to prevent the degradation of Bromo-PEG2-bromide and maintain its
reactivity. The terminal bromoalkane groups are susceptible to hydrolysis, which can be
accelerated by the presence of moisture.[8]

F Storage Recommended Key
orm
Temperature Duration Considerations
Store in a dry, dark
Pure Compound -20°C Up to 3 years
place.
For shorter-term
4°C Up to 2 years
storage.
Aliquot to avoid
In Anhydrous Solvent -80°C Up to 6 months repeated freeze-thaw
cycles.[1]
Use freshly opened,
-20°C Up to 1 month

anhydrous solvent.[1]

Solubility

The hydrophilic PEG spacer increases the solubility of Bromo-PEG2-bromide in aqueous
media.[3][4] For creating stock solutions, organic solvents are typically used.

Solvent Concentration Comments

Hygroscopic; use newly
Dimethyl Sulfoxide (DMSO) 100 mg/mL (362.36 mM) opened DMSO. Warming and

sonication may be required.[1]

Experimental Protocols

Protocol 1: Preparation of a Bromo-PEG2-bromide Stock
Solution
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This protocol describes the preparation of a 10 mM stock solution in anhydrous DMSO.
Materials:

Bromo-PEG2-bromide

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Calibrated micropipettes
Procedure:

o Allow the Bromo-PEG2-bromide vial to equilibrate to room temperature before opening to
minimize moisture condensation.

 In a chemical fume hood, carefully weigh the required amount of Bromo-PEG2-bromide.

e Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration (e.g., for
1 mg of Bromo-PEG2-bromide, add approximately 362 uL of DMSO).

» Vortex the solution until the Bromo-PEG2-bromide is completely dissolved. Gentle warming
or sonication can be applied if necessary.[1]

 Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to
avoid repeated freeze-thaw cycles.

» Store the aliquots at -80°C for long-term storage (up to 6 months).[1]

Protocol 2: General Procedure for Bioconjugation to a
Thiol-Containing Biomolecule

This protocol outlines a general method for the conjugation of Bromo-PEG2-bromide to a
protein containing a free cysteine residue. The bromide groups react with thiol groups via an
SN2 reaction to form a stable thioether bond.[5][9]

Materials:
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Thiol-containing protein (e.g., antibody, enzyme)

10 mM Bromo-PEG2-bromide stock solution in anhydrous DMSO

Conjugation Buffer (e.g., 50 mM Tris-HCI, 5 mM EDTA, pH 8.0)

Quenching Solution (e.g., 1 M N-acetylcysteine)

Desalting column for purification
Procedure:

o Prepare the protein in the Conjugation Buffer at a suitable concentration (e.g., 1-5 mg/mL). If
necessary, reduce disulfide bonds to generate free thiols and remove the reducing agent
prior to conjugation.[10]

+ Add the Bromo-PEG2-bromide stock solution to the protein solution to achieve the desired
molar excess (e.g., 10- to 20-fold molar excess of the linker over the protein).

 Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C with
gentle mixing.

» Stop the reaction by adding the Quenching Solution to a final concentration of 10-20 mM.

» Purify the resulting conjugate using a desalting column to remove excess linker and
guenching reagent.

Safety and Handling

Personal Protective Equipment (PPE):

o Wear protective gloves, a lab coat, and safety goggles with side protection.[11][12]
Handling:

e Handle Bromo-PEG2-bromide in a well-ventilated area, preferably in a chemical fume
hood.[11][13]
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e Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with
water.[11]

e Do not breathe vapor or mist.[13]
» Wash hands thoroughly after handling.[13]
Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.

Visualizing Workflows
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Workflow for Stock Solution Preparation

Preparation

[@]
Cdj]

Dissalution

Storage
v

Aliquot into Amber Tubes

Store at -80°C

Workflow for Stock Solution Preparation

-

Click to download full resolution via product page

Caption: Workflow for Preparing Bromo-PEG2-bromide Stock Solution.
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General Bioconjugation Workflow
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Caption: General Workflow for Bioconjugation with Bromo-PEG2-bromide.
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Chemical Relationship in Bioconjugation
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Caption: Reaction of Bromo-PEG2-bromide with Thiols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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